Cas no 2171722-73-7 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopropanoic acid
• CAS No: 2171722-73-7
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 6184301
• PubChem ID: 165820258
• Update Time: 2025-08-03

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopropanoic acid
• 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]propanoic acid
• 2171722-73-7
• EN300-1541816

• Inchi： 1S/C24H23F3N2O5/c1-23(21(31)32,13-10-11-13)29-20(30)19(24(25,26)27)28-22(33)34-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XIRTUNZYGBTFLQ-UHFFFAOYSA-N
• SMILES： FC(C(C(NC(C(=O)O)(C)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopropanoic acid

Introduction to Compound CAS No. 2171722-73-7: 2-Cyclopropyl-2-(9H-Fluoren-9-yl)methoxycarbonylamino)-3,3,3-Trifluoropropanamidopropanoic Acid

The compound with CAS No. 2171722-73-7, known as 2-Cyclopropyl-2-(9H-Fluoren-9-yl)methoxycarbonylamino)-3,3,3-Trifluoropropanamidopropanoic Acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a trifluoropropanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the cyclopropyl group contributes to the molecule's stability and unique electronic properties, while the Fmoc group serves as a protective unit during peptide synthesis. The trifluoropropanoic acid moiety adds hydrophobicity and enhances the molecule's ability to interact with biological targets. These features make this compound an ideal candidate for exploring new drug delivery systems and bioactive molecules.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving fluorination, cyclopropanation, and peptide coupling techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical research. The use of advanced chromatographic techniques and spectroscopic analysis has further facilitated the characterization of this compound, providing insights into its structural integrity and stability.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science, particularly in the development of high-performance polymers and coatings. The trifluoropropanoic acid group contributes to the formation of strong intermolecular bonds, enhancing the durability and thermal resistance of materials derived from this compound. Recent advancements in polymer chemistry have demonstrated its potential in creating eco-friendly materials that can withstand harsh environmental conditions.

Moreover, this compound has shown promise in biotechnological applications. Its ability to act as a bioisostere or a scaffold for drug design has been explored in several studies. By replacing certain functional groups with bioisosteres, researchers have been able to create analogs with improved pharmacokinetic profiles. This approach has opened new avenues for developing drugs targeting complex biological systems, such as cancer cells or infectious pathogens.

In conclusion, CAS No. 2171722-73-7 represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.